Cas no 754218-83-2 ((2-Methylsulfanylpyridin-4-yl)methanol)

• Product Name: (2-Methylsulfanylpyridin-4-yl)methanol
• CAS No: 754218-83-2
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 2119389
• Update Time: 2023-08-03

(2-Methylsulfanylpyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(methylthio)pyridin-4-yl)methanol
• 4-Pyridinemethanol,2-(methylthio)-
• (2-Methylsulfanylpyridin-4-yl)methanol

• Inchi： 1S/C7H9NOS/c1-10-7-4-6(5-9)2-3-8-7/h2-4,9H,5H2,1H3
• InChI Key： SDOWYVJRBGOYAP-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)CO

Computed Properties

• Exact Mass: 155.04
• Monoisotopic Mass: 155.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4